Cas no 2171910-09-9 (methyl 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoate)

• Product Name: methyl 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoate
• CAS No: 2171910-09-9
• MF: C₁₃H₂₄O₄
• MW: 244.327264785767
• CID: 6512549
• PubChem ID: 165525389
• Update Time: 2025-08-05

methyl 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoate
• EN300-1631789
• 2171910-09-9

• Inchi： 1S/C13H24O4/c1-10(2)12(3,11(14)16-4)13(15)6-5-8-17-9-7-13/h10,15H,5-9H2,1-4H3
• InChI Key： HVSBHMPICKWDIJ-UHFFFAOYSA-N
• SMILES： OC1(CCOCCC1)C(C(=O)OC)(C)C(C)C

Computed Properties

• Exact Mass: 244.16745924g/mol
• Monoisotopic Mass: 244.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoate

Methyl 2-(4-Hydroxyoxepan-4-yl)-2,3-dimethylbutanoate: An Overview of a Promising Compound (CAS No. 2171910-09-9)

Methyl 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoate (CAS No. 2171910-09-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research findings related to this compound.

The chemical structure of methyl 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoate is notable for its oxepane ring and the presence of a hydroxyl group, which contribute to its unique pharmacological profile. The oxepane ring, a seven-membered cyclic ether, is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The hydroxyl group further adds to the compound's polarity and solubility, making it more amenable to various biological processes.

Recent studies have focused on the synthesis and characterization of methyl 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoate. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the oxepane ring. This method has been shown to yield high purity products with excellent yields, making it a preferred synthetic route for large-scale production. Additionally, computational methods such as molecular dynamics simulations have been employed to predict the conformational behavior and stability of the compound in different environments.

In terms of biological activity, methyl 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoate has demonstrated significant potential in several areas. One key area of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This activity is attributed to its ability to modulate signaling pathways involved in inflammation, such as the NF-κB pathway.

Another promising application of methyl 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoate is in neuroprotection. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is thought to be mediated by its antioxidant properties and its ability to enhance cellular defense mechanisms against oxidative damage.

The pharmacokinetic properties of methyl 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoate have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics make it a suitable candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoate in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials.

In conclusion, methyl 2-(4-hydroxyoxepan-4-yl)-2,3-dimethylbutanoate (CAS No. 2171910-09-9) is a promising compound with a diverse range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.